Cas no 1256805-23-8 ((3-Fluoro-5-methylpyridin-2-YL)methanamine)

(3-Fluoro-5-methylpyridin-2-yl)methanamine is a fluorinated pyridine derivative with a primary amine functional group, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The fluorine substituent enhances metabolic stability and bioavailability, while the methyl group contributes to lipophilicity, influencing binding affinity in target interactions. This compound is particularly valuable in the development of bioactive molecules, including kinase inhibitors and CNS-targeting agents, due to its balanced electronic and steric properties. Its well-defined structure allows for precise modifications in drug discovery, offering opportunities for structure-activity relationship (SAR) optimization. High purity and consistent synthesis protocols ensure reliability in research and industrial applications.
(3-Fluoro-5-methylpyridin-2-YL)methanamine structure
1256805-23-8 structure
Product Name:(3-Fluoro-5-methylpyridin-2-YL)methanamine
CAS No:1256805-23-8
MF:C7H9FN2
MW:140.158164739609
CID:2621166
PubChem ID:72214074
Update Time:2025-10-13

(3-Fluoro-5-methylpyridin-2-YL)methanamine Chemical and Physical Properties

Names and Identifiers

    • MFCD18258180
    • AB75165
    • SY318612
    • SCHEMBL13732029
    • 1256805-23-8
    • MQZSUIHPUQSBFT-UHFFFAOYSA-N
    • (3-Fluoro-5-methyl-2-pyridyl)methanamine
    • AT25475
    • (3-FLUORO-5-METHYLPYRIDIN-2-YL)METHANAMINE
    • (3-Fluoro-5-methylpyridin-2-YL)methanamine
    • Inchi: 1S/C7H9FN2/c1-5-2-6(8)7(3-9)10-4-5/h2,4H,3,9H2,1H3
    • InChI Key: MQZSUIHPUQSBFT-UHFFFAOYSA-N
    • SMILES: FC1=CC(C)=CN=C1CN

Computed Properties

  • Exact Mass: 140.07497646Da
  • Monoisotopic Mass: 140.07497646Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 38.9Ų

(3-Fluoro-5-methylpyridin-2-YL)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P023PJ3-100mg
(3-FLUORO-5-METHYLPYRIDIN-2-YL)METHANAMINE
1256805-23-8 95%
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1PlusChem
1P023PJ3-250mg
(3-FLUORO-5-METHYLPYRIDIN-2-YL)METHANAMINE
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1PlusChem
1P023PJ3-1g
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